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Compound of Interest

Compound Name: CALCIUM SILICON

Cat. No.: B1173369 Get Quote

Audience: Researchers, scientists, and professionals in metallurgical analysis and quality

control.

Introduction

Calcium-Silicon (CaSi) alloys are extensively utilized in the metallurgical industry, primarily in

steelmaking and for the production of cast iron.[1][2] The precise chemical composition of these

alloys, particularly the silicon content, is critical for ensuring material compliance and optimal

performance in these applications.[1] The gravimetric method is a traditional and reliable

technique for determining the silicon content in such alloys.[3][4] This method involves the

chemical conversion of silicon into insoluble silicon dioxide (SiO₂), which is then separated,

dried, and weighed. The silicon content is subsequently calculated from the mass of the

resulting SiO₂.

Principle

The gravimetric analysis of silicon in CaSi alloys is based on the principle of converting the

silicon present in the alloy into silicic acid through an alkaline fusion followed by acid treatment.

The unstable silicic acid is then dehydrated by heating, which transforms it into stable,

insoluble silicon dioxide (SiO₂). The resulting SiO₂ precipitate is separated by filtration, washed

to remove impurities, ignited to a constant weight, and then weighed. The percentage of silicon

in the original sample is calculated based on the final weight of the pure SiO₂.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1173369?utm_src=pdf-interest
https://filab.fr/en/our-services/our-analysis-services/metallurgical-analysis-laboratory/calcium-silicon-casi-alloy-analysis-and-expertise-laboratory/
https://www.beifangalloy.com/how-calcium-silicon-casi-is-produced/
https://filab.fr/en/our-services/our-analysis-services/metallurgical-analysis-laboratory/calcium-silicon-casi-alloy-analysis-and-expertise-laboratory/
https://zxferroalloy.com/resource/two-determination-methods-of-silicon-content-in-high-carbon-silicon/
https://www.kxgalloy.com/info/common-analysis-methods-for-silicon-content-in-65749779.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus and Reagents

Apparatus:

50 mL Nickel crucible

50 mL Porcelain crucible

300 mL Beaker

250 mL Triangular flask

Muffle furnace (capable of reaching 900-1000°C)

Electric hot plate or Bunsen burner

Analytical balance (readable to 0.0001 g)

Desiccator

Quantitative ashless filter paper

Funnel

Stirring rods

Wash bottle

Reagents:

Sodium hydroxide (NaOH), analytical reagent (AR) grade

Sodium peroxide (Na₂O₂), analytical reagent (AR) grade

Concentrated hydrochloric acid (HCl), AR grade

Saturated ammonium chloride (NH₄Cl) solution

1% Gelatin solution
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Distilled or deionized water

Experimental Protocol

The following protocol details the step-by-step procedure for the gravimetric determination of

silicon in CaSi alloys.

1. Sample Preparation

Obtain a representative sample of the CaSi alloy.

Crush the sample, if necessary, to a fine powder (typically passing through a 100-mesh

sieve) to ensure complete and rapid decomposition.

Dry the powdered sample in an oven at 105-110°C for 1-2 hours to remove any absorbed

moisture.

Cool the dried sample in a desiccator before weighing.

2. Sample Weighing

Accurately weigh approximately 0.3 g of the prepared CaSi alloy sample into a clean, dry 50

mL nickel crucible. Record the exact weight.

3. Alkaline Fusion

To the nickel crucible containing the sample, add 4 g of sodium hydroxide and 1 g of sodium

peroxide.[3]

Thoroughly mix the contents with a dry stirring rod, ensuring the sample is completely

dispersed in the flux.

Cover the crucible with its lid.

Place the crucible on an electric furnace or heat gently with a Bunsen burner at a low

temperature for 5-10 minutes.[3]
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Gradually increase the temperature to 750°C and maintain for 10 minutes to ensure

complete fusion.[3]

Remove the crucible from the heat and gently swirl the molten mass to coat the inner walls

of the crucible as it cools. This facilitates subsequent dissolution.[3]

4. Dissolution of the Melt

Place the cooled nickel crucible and its lid into a 300 mL beaker.

Carefully add approximately 75 mL of distilled water and 5 mL of concentrated hydrochloric

acid to the beaker.[3]

Add an additional 20 mL of concentrated hydrochloric acid to the beaker.[3]

Gently heat the beaker on a hot plate at a low temperature to dissolve the fused melt.[3] Use

a stirring rod to aid in the dissolution process.

5. Dehydration of Silicic Acid

Once the melt is completely dissolved, carefully rinse the crucible and lid with distilled water,

collecting the rinsings in the beaker.

Heat the solution in the beaker to evaporate the liquid until the solution becomes viscous and

begins to form a gel of silicic acid. Avoid baking the residue to complete dryness at this

stage.

6. Precipitation and Digestion

To the dehydrated residue, add 25 mL of a saturated ammonium chloride solution and 20 mL

of a 1% gelatin solution.[3]

Stir the mixture well and gently warm for about 10 minutes to aid in the coagulation of the

precipitate.[3]

7. Filtration and Washing

Filter the hot solution through a quantitative ashless filter paper.
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Transfer the precipitate completely onto the filter paper using a wash bottle with hot distilled

water. Use a rubber policeman to remove any precipitate adhering to the beaker walls.

Wash the precipitate on the filter paper several times with hot distilled water to remove any

remaining impurities.

8. Ignition

Carefully fold the filter paper containing the precipitate and place it into a pre-weighed 50 mL

porcelain crucible.

Heat the crucible gently at first on a hot plate or with a Bunsen burner to dry the filter paper

and then char it without allowing it to ignite into a flame.

Transfer the crucible to a muffle furnace and ignite at 900°C for 30 minutes to ensure the

complete conversion of the precipitate to silicon dioxide (SiO₂).[3]

9. Weighing and Calculation

After ignition, remove the crucible from the furnace and allow it to cool slightly before placing

it in a desiccator to cool to room temperature.

Weigh the crucible containing the SiO₂ residue accurately.

Repeat the ignition, cooling, and weighing steps until a constant weight is achieved.

Calculate the percentage of silicon in the sample using the following formula:

% Silicon = (Weight of SiO₂ / Weight of Sample) x (Atomic Weight of Si / Molecular Weight of

SiO₂) x 100

Where:

Atomic Weight of Si = 28.0855 g/mol

Molecular Weight of SiO₂ = 60.08 g/mol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://zxferroalloy.com/resource/two-determination-methods-of-silicon-content-in-high-carbon-silicon/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The conversion factor (Atomic Weight of Si / Molecular Weight of SiO₂) is approximately

0.4674.

Data Presentation

Parameter Typical Value/Range

Sample Weight 0.3 g

Sodium Hydroxide 4 g

Sodium Peroxide 1 g

Concentrated Hydrochloric Acid 25 mL

Ignition Temperature 900°C

Ignition Time 30 minutes

Expected Silicon Content in CaSi 55-65%

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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